Cas no 120627-03-4 (2-Propanethiol,1-[(3-aminopropyl)amino]-)

• Product Name: 2-Propanethiol,1-[(3-aminopropyl)amino]-
• CAS No: 120627-03-4
• MF: C₆H₁₆N₂S
• MW: 148.269639968872
• CID: 216402
• PubChem ID: 3078317
• Update Time: 2025-04-19

2-Propanethiol,1-[(3-aminopropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanethiol,1-[(3-aminopropyl)amino]-
• 1-(3-aminopropylamino)propane-2-thiol
• 120627-03-4
• 1-[(3-AMINOPROPYL)AMINO]PROPANE-2-THIOL
• DTXSID10923498
• 1-((3-Aminopropyl)amino)2-propanethiol
• BRN 5916349
• AKOS006361512
• 2-Propanethiol, 1-((3-aminopropyl)amino)-

• Inchi： 1S/C6H16N2S/c1-6(9)5-8-4-2-3-7/h6,8-9H,2-5,7H2,1H3
• InChI Key： ISCBSCQIKBVQJB-UHFFFAOYSA-N
• SMILES： SC(C)CNCCCN

Computed Properties

• Exact Mass: 148.10358
• Monoisotopic Mass: 148.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 59
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 39Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 230.3°Cat760mmHg
• Flash Point: 93.1°C
• Refractive Index: 1.492
• PSA: 38.05